Cas no 831189-47-0 (5-(phenylsulfanyl)methyl-N-(4-sulfamoylphenyl)furan-2-carboxamide)

• Product Name: 5-(phenylsulfanyl)methyl-N-(4-sulfamoylphenyl)furan-2-carboxamide
• CAS No: 831189-47-0
• MF: C₁₈H₁₆N₂O₄S₂
• MW: 388.460641860962
• CID: 6464332
• Update Time: 2025-10-28

5-(phenylsulfanyl)methyl-N-(4-sulfamoylphenyl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(phenylsulfanyl)methyl-N-(4-sulfamoylphenyl)furan-2-carboxamide
• 5-(phenylsulfanylmethyl)-N-(4-sulfamoylphenyl)furan-2-carboxamide
• 2-Furancarboxamide, N-[4-(aminosulfonyl)phenyl]-5-[(phenylthio)methyl]-

• Inchi： 1S/C18H16N2O4S2/c19-26(22,23)16-9-6-13(7-10-16)20-18(21)17-11-8-14(24-17)12-25-15-4-2-1-3-5-15/h1-11H,12H2,(H,20,21)(H2,19,22,23)
• InChI Key： ISSWDPREQIDJGR-UHFFFAOYSA-N
• SMILES： O1C(CSC2=CC=CC=C2)=CC=C1C(NC1=CC=C(S(N)(=O)=O)C=C1)=O

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• pka: 9.88±0.12(Predicted)

Additional information on 5-(phenylsulfanyl)methyl-N-(4-sulfamoylphenyl)furan-2-carboxamide

5-(Phenylsulfanyl)methyl-N-(4-sulfamoylphenyl)furan-2-carboxamide (CAS 831189-47-0): A Comprehensive Overview

In the realm of medicinal chemistry and pharmaceutical research, 5-(phenylsulfanyl)methyl-N-(4-sulfamoylphenyl)furan-2-carboxamide (CAS 831189-47-0) has emerged as a compound of significant interest. This sulfonamide derivative with a furan-carboxamide core structure represents an important class of bioactive molecules that have shown promise in various therapeutic applications. The unique combination of phenylsulfanyl and sulfamoylphenyl moieties in its structure contributes to its distinctive physicochemical properties and biological activity.

The molecular structure of 5-(phenylsulfanyl)methyl-N-(4-sulfamoylphenyl)furan-2-carboxamide features a central furan ring substituted at the 2-position with a carboxamide group and at the 5-position with a (phenylsulfanyl)methyl substituent. The N-(4-sulfamoylphenyl) portion of the molecule is particularly noteworthy, as the sulfonamide functional group is known to participate in important molecular interactions with biological targets. This structural complexity makes the compound an interesting subject for structure-activity relationship (SAR) studies in drug discovery programs.

Recent trends in pharmaceutical research have shown growing interest in furan-containing compounds like 5-(phenylsulfanyl)methyl-N-(4-sulfamoylphenyl)furan-2-carboxamide, particularly in the context of developing novel enzyme inhibitors. The compound's potential as a carbonhydrase inhibitor has been explored in several studies, aligning with current industry focus on targeted therapies for metabolic disorders. Researchers are particularly interested in how the sulfamoylphenyl group might interact with enzyme active sites, making this compound relevant to ongoing discussions about precision medicine approaches.

The physicochemical properties of 5-(phenylsulfanyl)methyl-N-(4-sulfamoylphenyl)furan-2-carboxamide contribute significantly to its research applications. With a molecular weight of 388.45 g/mol, the compound exhibits moderate lipophilicity, which is crucial for its potential as a bioactive molecule. The presence of both hydrogen bond donors and acceptors in its structure influences its solubility profile and membrane permeability - key considerations in current drug design paradigms that emphasize ADMET optimization.

In synthetic chemistry, 5-(phenylsulfanyl)methyl-N-(4-sulfamoylphenyl)furan-2-carboxamide serves as an important intermediate for the preparation of more complex heterocyclic compounds. The furan-carboxamide scaffold has been utilized in the development of various pharmacologically active molecules, reflecting the pharmaceutical industry's continued interest in privileged structures for drug discovery. Recent publications have highlighted innovative synthetic routes to access this core structure, addressing common search queries about efficient synthetic methodologies for sulfonamide-containing heterocycles.

The compound's potential applications extend beyond medicinal chemistry. In materials science, the 5-(phenylsulfanyl)methyl-N-(4-sulfamoylphenyl)furan-2-carboxamide structure has been investigated for its possible use in the development of functional materials. The combination of π-conjugated systems (furan and phenyl rings) with polar sulfonamide groups creates interesting electronic properties that could be valuable in organic electronic devices, a hot topic in materials research today.

Quality control and analytical characterization of 5-(phenylsulfanyl)methyl-N-(4-sulfamoylphenyl)furan-2-carboxamide typically involve advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods are crucial for ensuring compound purity, especially given the growing emphasis on reproducibility in chemical research - a frequent concern raised in scientific discussions and online searches about research chemicals.

From a commercial perspective, 5-(phenylsulfanyl)methyl-N-(4-sulfamoylphenyl)furan-2-carboxamide (CAS 831189-47-0) is primarily available for research purposes through specialty chemical suppliers. The market for such fine chemicals has seen steady growth, driven by increasing R&D activities in both academic and industrial settings. Current pricing trends reflect the compound's status as a research-grade chemical with specialized applications rather than a bulk commodity.

Safety considerations for handling 5-(phenylsulfanyl)methyl-N-(4-sulfamoylphenyl)furan-2-carboxamide follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this material, in line with general chemical safety best practices that are frequently searched by laboratory professionals.

Looking forward, research on 5-(phenylsulfanyl)methyl-N-(4-sulfamoylphenyl)furan-2-carboxamide and related compounds is likely to continue expanding. The intersection of its structural features with current interests in targeted drug delivery and multifunctional materials positions this compound as a potentially valuable building block for future innovations. As the scientific community increasingly focuses on sustainable chemistry approaches, development of greener synthetic routes to such pharmaceutically relevant scaffolds may become an important area of investigation.

For researchers interested in exploring 5-(phenylsulfanyl)methyl-N-(4-sulfamoylphenyl)furan-2-carboxamide further, recent literature has described various structure-activity relationship studies involving modifications to both the furan core and the sulfonamide moiety. These investigations contribute to the growing body of knowledge about structure-based drug design - a topic that consistently generates significant interest in scientific searches and discussions.

In conclusion, 5-(phenylsulfanyl)methyl-N-(4-sulfamoylphenyl)furan-2-carboxamide (CAS 831189-47-0) represents an intriguing example of how molecular architecture can be tailored to explore diverse scientific applications. Its relevance to current research trends in medicinal chemistry, materials science, and chemical biology ensures that this compound will remain an important subject of study in the coming years, addressing many of the questions and interests commonly expressed by researchers in online forums and search queries.